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Compound Name: 4CzTPN

CAS No.: 1416881-53-2

Cat. No.: B3027859

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,5,6-tetrakis(carbazol-9-yl)-1,4-dicyanobenzene, commonly known as 4CzTPN, is a

prominent organic material that has garnered significant attention in the fields of organic

electronics and photochemistry.[1][2] Its unique molecular structure, featuring four electron-

donating carbazole units attached to a central electron-accepting dicyanobenzene core, gives

rise to its remarkable photophysical properties.[2][3] This technical guide provides an in-depth

overview of the basic characterization of 4CzTPN powder, including its fundamental properties,

experimental characterization protocols, and key mechanistic pathways, to support its

application in research and development.

Core Properties and Specifications
4CzTPN is typically an orange crystalline powder.[1] Its fundamental properties are

summarized in the table below, providing a quantitative basis for its use in various applications.
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Property Value Reference

Chemical Name
2,3,5,6-tetrakis(carbazol-9-

yl)-1,4-dicyanobenzene
[1]

CAS Number 1416881-53-2 [1]

Chemical Formula C₅₆H₃₂N₆ [1]

Molecular Weight 788.27 g/mol [1]

Appearance Orange powder/crystals [1]

Melting Point > 360 °C [1]

Purity (Sublimed) >99.0% (HPLC) [1][4]

Solubility

Soluble in common organic

solvents like toluene and

chloroform.

[5]

Photophysical and Electrochemical Characterization
The electronic and optical properties of 4CzTPN are central to its functionality. The following

table summarizes its key photophysical and electrochemical parameters.

Parameter Value (in toluene) Reference

Absorption Maximum (λₘₐₓ) 328 nm, 344 nm, 485 nm [1]

Emission Maximum (λₑₘ) 538 nm [1]

HOMO Level -5.73 eV [1]

LUMO Level -2.82 eV [1]

Triplet Energy (T₁) 2.15 eV [1]

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible characterization of

4CzTPN powder. The following sections outline the standard experimental protocols for key
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analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the molecular structure and assess the purity of 4CzTPN.

Methodology:

Dissolve a small amount of 4CzTPN powder in a suitable deuterated solvent (e.g., CDCl₃ or

d₈-THF).

Transfer the solution to a standard 5 mm NMR tube.

Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer (e.g., 400 or 500

MHz).

Process the acquired data (Fourier transformation, phase correction, and baseline

correction).

Analyze the chemical shifts, integration values, and coupling patterns to confirm the

expected proton and carbon environments of the 4CzTPN molecule.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and confirm the elemental composition of

4CzTPN.

Methodology:

Prepare a dilute solution of 4CzTPN in a suitable solvent (e.g., dichloromethane or toluene).

Introduce the sample into the mass spectrometer using an appropriate ionization technique,

such as Matrix-Assisted Laser Desorption/Ionization (MALDI) or Electrospray Ionization

(ESI).

Acquire the mass spectrum in the positive ion mode.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b3027859/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-basic-characterization-of-4cztpn-powder
https://www.benchchem.com/product/b3027859/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-basic-characterization-of-4cztpn-powder
https://www.benchchem.com/product/b3027859/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-basic-characterization-of-4cztpn-powder
https://www.benchchem.com/product/b3027859/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-basic-characterization-of-4cztpn-powder
https://www.benchchem.com/product/b3027859/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-basic-characterization-of-4cztpn-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the spectrum to identify the molecular ion peak ([M]⁺ or [M+H]⁺) and compare the

measured mass-to-charge ratio (m/z) with the calculated molecular weight of 4CzTPN.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the characteristic functional groups present in the 4CzTPN molecule.

Methodology:

Prepare a KBr pellet by mixing a small amount of 4CzTPN powder with dry potassium

bromide and pressing the mixture into a thin, transparent disk.

Alternatively, use an Attenuated Total Reflectance (ATR) accessory by placing the powder

directly onto the ATR crystal.

Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

Identify the characteristic absorption bands corresponding to functional groups such as C-H

stretching of the carbazole units, C≡N stretching of the nitrile groups, and aromatic C=C

stretching.[6]

Thermogravimetric Analysis (TGA)
Objective: To evaluate the thermal stability of 4CzTPN.

Methodology:

Place a small, accurately weighed amount of 4CzTPN powder into a TGA sample pan (e.g.,

alumina or platinum).

Heat the sample from room temperature to a high temperature (e.g., 600 °C) at a constant

heating rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

Record the weight loss of the sample as a function of temperature.

Determine the decomposition temperature (Tₔ), typically defined as the temperature at which

5% weight loss occurs.
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Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and identify any phase transitions of 4CzTPN.

Methodology:

Seal a small, accurately weighed amount of 4CzTPN powder in a DSC pan (e.g., aluminum).

Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere.

Record the heat flow into or out of the sample as a function of temperature.

Identify the endothermic peak corresponding to the melting point.

UV-Visible Absorption and Photoluminescence (PL)
Spectroscopy
Objective: To characterize the optical absorption and emission properties of 4CzTPN.

Methodology:

Prepare a dilute solution of 4CzTPN in a spectroscopic grade solvent (e.g., toluene).

For absorption measurements, record the UV-Vis spectrum using a spectrophotometer,

scanning a wavelength range that covers the expected absorption bands.

For emission measurements, excite the solution at a wavelength corresponding to one of its

absorption maxima using a spectrofluorometer.

Record the photoluminescence spectrum to determine the emission maximum.

Cyclic Voltammetry (CV)
Objective: To determine the HOMO and LUMO energy levels of 4CzTPN.

Methodology:

Prepare a solution of 4CzTPN in a suitable solvent (e.g., dichloromethane or acetonitrile)

containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).
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Use a three-electrode setup consisting of a working electrode (e.g., glassy carbon), a

reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

Scan the potential to measure the oxidation and reduction potentials of 4CzTPN.

Calculate the HOMO and LUMO energy levels from the onset potentials of the first oxidation

and reduction peaks, respectively, relative to the ferrocene/ferrocenium (Fc/Fc⁺) redox

couple as an internal standard.

Signaling Pathways and Experimental Workflows
The unique properties of 4CzTPN are best understood through its role in specific applications.

The following diagrams illustrate the key mechanisms and workflows.
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Caption: Thermally Activated Delayed Fluorescence (TADF) Mechanism in 4CzTPN.

The diagram above illustrates the photophysical process of Thermally Activated Delayed

Fluorescence (TADF), which is central to the high efficiency of 4CzTPN in OLEDs.[2] Upon

absorption of light, the molecule is excited from the ground state (S₀) to the first excited singlet

state (S₁). It can then return to the ground state via prompt fluorescence or undergo

intersystem crossing (ISC) to the first excited triplet state (T₁). Due to the small energy gap

between S₁ and T₁, triplet excitons can be thermally up-converted back to the S₁ state through

reverse intersystem crossing (RISC).[3] These up-converted excitons can then radiatively

decay to the ground state, resulting in delayed fluorescence. This process allows for the

harvesting of both singlet and triplet excitons, leading to potentially near-100% internal

quantum efficiency in OLEDs.[2][3]
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Caption: General Workflow for OLED Fabrication and Characterization using 4CzTPN.
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This workflow outlines the key steps in fabricating and characterizing an Organic Light-Emitting

Diode (OLED) that utilizes 4CzTPN as an emissive dopant. The process begins with the

preparation of the substrate, followed by the sequential deposition of various organic layers,

including 4CzTPN, and the metal cathode under high vacuum.[4] The fabricated device is then

encapsulated to protect it from environmental degradation. Subsequent characterization

involves measuring its electroluminescence spectrum, current-voltage-luminance

characteristics, external quantum efficiency, power efficiency, and operational lifetime to

evaluate its performance.

Applications
The primary application of 4CzTPN is as a green dopant material in Thermally Activated

Delayed Fluorescence (TADF) Organic Light-Emitting Diodes (OLEDs).[1][2] Its ability to

harness triplet excitons leads to high efficiency and performance in display and lighting

technologies.[3] Additionally, 4CzTPN and its derivatives have shown promise as organic

photocatalysts in various chemical transformations, offering a metal-free alternative to

traditional catalysts.[7] The unique photophysical properties of 4CzTPN also make it a

candidate for applications in bio-imaging and sensing.[8]

Conclusion
4CzTPN is a versatile and high-performance organic material with well-defined properties. This

guide provides a foundational understanding of its basic characterization, offering standardized

protocols and illustrating its functional mechanisms. For researchers, scientists, and

professionals in drug development and materials science, a thorough characterization of

4CzTPN powder is the first step toward unlocking its full potential in a wide range of innovative

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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